Cas no 101565-03-1 (5H-Dibenzo[a,d]cycloheptene-5-carboxylicacid, 10,11-dihydro-5-hydroxy-, 1-methyl-4-piperidinyl ester)

• Product name: 5H-Dibenzo[a,d]cycloheptene-5-carboxylicacid, 10,11-dihydro-5-hydroxy-, 1-methyl-4-piperidinyl ester
• CAS No: 101565-03-1
• MF: C₂₂H₂₅NO₃
• MW: 351.4388
• CID: 208255
• PubChem ID: 58549

5H-Dibenzo[a,d]cycloheptene-5-carboxylicacid, 10,11-dihydro-5-hydroxy-, 1-methyl-4-piperidinyl ester Chemical and Physical Properties

Names and Identifiers

• 5H-Dibenzo[a,d]cycloheptene-5-carboxylicacid, 10,11-dihydro-5-hydroxy-, 1-methyl-4-piperidinyl ester
• (1-methylpiperidin-4-yl) 11-hydroxy-5,6-dihydrodibenzo[1,2-a:1',2'-e][7]annulene-11-carboxylate
• 1-Methyl-4-piperidyl 5-hydroxy-10,11-dihydro-5H-dibenzo(a,d)cyclohepte ne-5-carboxylate
• 1-methylpiperidin-4-yl 5-hydroxy-10,11-dihydro-5H-dibenzo[a,d][7]annulene-5-carboxylate
• 5H-Dibenzo(a,d)cycloheptene-5-carboxylic acid, 10,11-dihydro-5-hydroxy-, 1-methyl-4-piperidyl ester
• 1-Methyl-4-piperidyl 5-hydroxy-10,11-dihydro-5H-dibenzo(a,d)cycloheptene-5-carboxylate
• DTXSID90144023
• 101565-03-1
• (1-methylpiperidin-4-yl) 2-hydroxytricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaene-2-carboxylate

• Inchi： InChI=1S/C22H25NO3/c1-23-14-12-18(13-15-23)26-21(24)22(25)19-8-4-2-6-16(19)10-11-17-7-3-5-9-20(17)22/h2-9,18,25H,10-15H2,1H3
• InChI Key： UMTIHXSMCWCTIP-UHFFFAOYSA-N
• SMILES： CN1CCC(OC(C2(C3=CC=CC=C3CCC3=CC=CC=C23)O)=O)CC1

Computed Properties

• Exact Mass: 351.18355
• Monoisotopic Mass: 351.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.24
• Boiling Point: 460.4°Cat760mmHg
• Flash Point: 232.2°C
• Refractive Index: 1.632
• PSA: 49.77
• LogP: 2.59640